Cas no 1024287-62-4 (N-[2-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]phenyl]acetamide)

N-[2-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]phenyl]acetamide is a synthetic organic compound featuring a cyclohexenone core substituted with a dimethyl group and an acetamide-linked phenylamine moiety. Its structure imparts reactivity suitable for applications in pharmaceutical intermediates and fine chemical synthesis. The compound’s enamine and ketone functionalities offer versatile sites for further derivatization, enabling its use in heterocyclic and peptidomimetic chemistry. The presence of sterically hindered dimethyl groups enhances stability, while the acetamide group contributes to solubility in polar organic solvents. This compound is valued for its potential in medicinal chemistry research, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation.

N-[2-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]phenyl]acetamide structure

1024287-62-4 structure

Product Name:N-[2-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]phenyl]acetamide

CAS No:1024287-62-4

MF:C₁₆H₂₀N₂O₂

MW:272.342204093933

MDL:MFCD00129220

CID:5185816

Update Time:2026-03-05

N-[2-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

- N-[2-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]phenyl]acetamide
- MDL： MFCD00129220
- Inchi： 1S/C16H20N2O2/c1-11(19)17-14-6-4-5-7-15(14)18-12-8-13(20)10-16(2,3)9-12/h4-8,18H,9-10H2,1-3H3,(H,17,19)
- InChI Key： XNOAUZODGKXASR-UHFFFAOYSA-N
- SMILES： C(NC1=CC=CC=C1NC1CC(C)(C)CC(=O)C=1)(=O)C

N-[2-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]phenyl]acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB160554-1 g	N-(2-((5,5-Dimethyl-3-oxocyclohex-1-enyl)amino)phenyl)ethanamide	1024287-62-4		1 g	€211.30	2023-07-20
abcr	AB160554-5 g	N-(2-((5,5-Dimethyl-3-oxocyclohex-1-enyl)amino)phenyl)ethanamide	1024287-62-4		5 g	€377.50	2023-07-20
abcr	AB160554-10 g	N-(2-((5,5-Dimethyl-3-oxocyclohex-1-enyl)amino)phenyl)ethanamide	1024287-62-4		10 g	€482.50	2023-07-20
Key Organics Ltd	MS-9839-1MG	N-{2-[(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)amino]phenyl}acetamide	1024287-62-4	>90%	1mg	£37.00	2023-09-07
Key Organics Ltd	MS-9839-5MG	N-{2-[(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)amino]phenyl}acetamide	1024287-62-4	>90%	5mg	£46.00	2023-09-07
Key Organics Ltd	MS-9839-10MG	N-{2-[(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)amino]phenyl}acetamide	1024287-62-4	>90%	10mg	£63.00	2023-09-07
Key Organics Ltd	MS-9839-20MG	N-{2-[(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)amino]phenyl}acetamide	1024287-62-4	>90%	20mg	￡76.00	2023-02-27
Key Organics Ltd	MS-9839-50MG	N-{2-[(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)amino]phenyl}acetamide	1024287-62-4	>90%	50mg	£102.00	2023-09-07
Key Organics Ltd	MS-9839-100MG	N-{2-[(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)amino]phenyl}acetamide	1024287-62-4	>90%	100mg	£146.00	2023-09-07
abcr	AB160554-1g	N-(2-((5,5-Dimethyl-3-oxocyclohex-1-enyl)amino)phenyl)ethanamide; .	1024287-62-4		1g	€211.30	2024-06-10

N-[2-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]phenyl]acetamide Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
3. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648

Related Categories

Additional information on N-[2-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]phenyl]acetamide

Professional Introduction to N-[2-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]phenyl]acetamide (CAS No. 1024287-62-4)

N-[2-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]phenyl]acetamide, a compound with the chemical identifier CAS No. 1024287-62-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this amide derivative features a complex arrangement of functional groups, including an amino group linked to a phenyl ring and an acetylamide moiety, which contributes to its diverse chemical reactivity and biological interactions.

The synthesis of N-[2-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]phenyl]acetamide involves a multi-step process that requires precise control over reaction conditions. The core of the molecule, the 5,5-dimethyl-3-oxocyclohexen-1-yl group, is a key feature that imparts specific steric and electronic properties to the compound. This group is derived from a cyclohexenone backbone, which is known for its ability to participate in various organic transformations, making it a valuable scaffold for drug discovery.

In recent years, there has been growing interest in the development of novel amide-based compounds for their potential therapeutic effects. Amides are widely recognized for their role as bioactive molecules, often serving as key pharmacophores in drugs targeting various diseases. The presence of the acetylamide moiety in N-[2-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]phenyl]acetamide suggests that it may exhibit inhibitory or modulatory activities on biological pathways relevant to human health.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The phenyl ring and the amino group attached to it are common motifs in pharmacologically active compounds, suggesting that N-[2-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]phenyl]acetamide may possess similar properties. Furthermore, the cyclohexenone moiety introduces a level of complexity that could enhance binding affinity and selectivity when interacting with biological targets.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds with unique structural features often exhibit novel biological activities and can serve as starting points for the development of new therapeutic agents. N-[2-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]phenyl]acetamide fits well within this paradigm, offering a promising candidate for further investigation.

The potential applications of N-[2-(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]phenyl]acetamide are broad and multifaceted. Its unique chemical structure suggests that it may be useful in developing drugs targeting neurological disorders, inflammatory conditions, and other diseases where modulating biological pathways is crucial. The compound's ability to interact with specific enzymes or receptors could make it a valuable tool for researchers exploring new therapeutic strategies.

In conclusion, N-[2-(5,5-dimethyl-3-oxocyclohexen^-1-^yl)_amino]phenyl]_acetamide] (CAS No. 1024287-62-) represents a significant advancement in pharmaceutical chemistry. Its complex structure and potential biological activities make it an intriguing candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new medicines.